Cas no 1251641-34-5 (1-(furan-2-yl)methyl-3-(2-methoxyethyl)-1-(thiophen-3-yl)methylurea)

• Product Name: 1-(furan-2-yl)methyl-3-(2-methoxyethyl)-1-(thiophen-3-yl)methylurea
• CAS No: 1251641-34-5
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 6229674
• PubChem ID: 49754134
• Update Time: 2025-05-25

1-(furan-2-yl)methyl-3-(2-methoxyethyl)-1-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)methyl-3-(2-methoxyethyl)-1-(thiophen-3-yl)methylurea
• 1251641-34-5
• AKOS024531699
• 1-(furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea
• VU0531725-1
• SR-01000926794-1
• 1-[(furan-2-yl)methyl]-3-(2-methoxyethyl)-1-[(thiophen-3-yl)methyl]urea
• SR-01000926794
• F6089-7516

• Inchi： 1S/C14H18N2O3S/c1-18-7-5-15-14(17)16(9-12-4-8-20-11-12)10-13-3-2-6-19-13/h2-4,6,8,11H,5,7,9-10H2,1H3,(H,15,17)
• InChI Key： HVSXIGHRVLMLDZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(NCCOC)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-(furan-2-yl)methyl-3-(2-methoxyethyl)-1-(thiophen-3-yl)methylurea

Professional Introduction to 1-(furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea (CAS No: 1251641-34-5)

1-(furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea, identified by its CAS number 1251641-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of furan, thiophene, and urea functional groups, contribute to its unique chemical properties and biological interactions.

The furan moiety in the molecule is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in drug design. The thiophene ring, on the other hand, is a common scaffold in many bioactive molecules and has been extensively studied for its pharmacological properties. The combination of these heterocyclic structures with the urea group enhances the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 1-(furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea has been investigated for its potential role in inhibiting key enzymes involved in inflammatory processes. Studies have shown that this compound can interact with cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and play a crucial role in inflammation and pain signaling.

The 2-methoxyethyl side chain in the molecule contributes to its solubility and bioavailability, making it a promising candidate for further development into a therapeutic agent. Additionally, the presence of multiple aromatic rings enhances the compound's ability to bind to biological targets through π-stacking interactions, which is a common mechanism of action for many drugs.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and pharmacokinetic properties of 1-(furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea more accurately. These studies have highlighted its potential as an inhibitor of Janus kinases (JAKs), which are involved in various signaling pathways that regulate immune responses and inflammation. The compound's ability to modulate JAK activity could make it a valuable tool in the treatment of autoimmune diseases and chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for modifications that can enhance its biological activity.

Evaluation of 1-(furan-2-ylmethyl)-3-(2-methoxyethyl strong >)-1-(< strong >thiophen -3 -yl strong >methyl)urea in preclinical studies has demonstrated its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can significantly reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic benefits in conditions characterized by excessive inflammation.

The pharmacokinetic profile of 1-(< strong >furan -2 -yl strong >methyl)-3-(< strong >2 -methoxy ethyl strong >)-1-(< strong >thiophen -3 -yl strong >methyl)urea has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for its development into a viable drug candidate. Further studies are ongoing to optimize its pharmacokinetic properties and assess its safety profile.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging large datasets of chemical structures and biological activities, these algorithms can predict the potential efficacy of 1-(< strong >furan -2 -yl strong >methyl)-3-(< strong >2 -methoxy ethyl strong >)-1-(< strong >thiophen -3 -yl strong >methyl)urea more rapidly than traditional experimental methods. This approach has accelerated the identification of promising lead compounds and streamlined the drug development process.

In conclusion, 1-(< strong >furan -2 -yl strong >methyl)-3-(< strong >2 -methoxy ethyl strong >)-1-(< strong >thiophen -3 -yl strong >methyl)urea represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it holds great potential for contributing to advancements in medicine.